Cas no 166591-62-4 (5-(3-methylphenyl)thiophene-2-carboxylic Acid)

• Product Name: 5-(3-methylphenyl)thiophene-2-carboxylic Acid
• CAS No: 166591-62-4
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 1347139
• PubChem ID: 10536803
• Update Time: 2025-04-20

5-(3-methylphenyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)thiophene-2-carboxylic acid
• BB 0223530
• 5-(3-Methylphenyl)-2-thiophenecarboxylic acid
• AB1008178
• SureCN5842337
• AKOS BAR-1231
• RWYDBBASVZAWFT-UHFFFAOYSA-N
• SCHEMBL5842337
• 166591-62-4
• AKOS004118797
• DTXSID30441427
• Z382787434
• 5-(3-methylphenyl)thiophene-2-carboxylic Acid

• Inchi： 1S/C12H10O2S/c1-8-3-2-4-9(7-8)10-5-6-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： RWYDBBASVZAWFT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3